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Abstract
1-Octadecanol, also known as stearyl alcohol, is a long-chain fatty alcohol with the chemical

formula CH3(CH2)16CH2OH.[1][2] It is a white, waxy solid at room temperature and is widely

utilized across the pharmaceutical, cosmetic, and food industries for its versatile properties.[3]

[4] This technical guide provides an in-depth overview of the core physical and chemical

characteristics of 1-octadecanol, detailed experimental methodologies for their determination,

and its applications in drug development, particularly in novel drug delivery systems.

Physicochemical Properties
The functional utility of 1-octadecanol in various applications is a direct consequence of its

distinct physicochemical properties. A summary of these quantitative characteristics is

presented below.
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Property Value Reference(s)

Chemical Name 1-Octadecanol [2]

Synonyms
Stearyl alcohol, Octadecan-1-

ol
[5]

CAS Number 112-92-5

Chemical Formula C18H38O [2]

Molecular Weight 270.49 g/mol [2]

Appearance
White, waxy flakes or granules

with a faint odor.
[3]

Thermal and Physical Properties
Property Value Reference(s)

Melting Point 56-60 °C [6]

Boiling Point 210 °C at 15 mmHg [2]

Density 0.812 g/cm³ at 25 °C [2]

Flash Point 185 °C (closed cup) [2]

Refractive Index 1.4388 at 60 °C [2]

Solubility and Partitioning
Property Value Reference(s)

Solubility in Water Insoluble [3]

Solubility in Organic Solvents
Soluble in ethanol, ether,

acetone, and chloroform.
[7]

LogP (Octanol-Water Partition

Coefficient)
7.4 [7]
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Accurate and reproducible measurement of physicochemical properties is critical for

formulation development and quality control. The following sections detail standard

experimental methodologies for key properties of 1-octadecanol.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which 1-octadecanol transitions from a

solid to a liquid.

Methodology:

A small, powdered sample of 1-octadecanol is packed into a capillary tube to a height of 2-3

mm.

The capillary tube is placed in a melting point apparatus (e.g., a DigiMelt or Thiele tube).

The sample is heated at a controlled rate (e.g., 2 °C/min) near the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of melting.

The temperature at which the last solid crystal melts is recorded as the completion of

melting.

The melting point is reported as a range.[8]

Boiling Point Determination (Distillation Method)
Objective: To determine the temperature at which the vapor pressure of 1-octadecanol equals

the atmospheric pressure.

Methodology:

A sample of 1-octadecanol (at least 5 mL) is placed in a distillation flask with boiling chips.

The flask is heated, and the vapor is allowed to rise and equilibrate with the thermometer

bulb.
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The temperature is recorded when the liquid is actively boiling and a steady stream of

distillate is collected.

The atmospheric pressure is also recorded, as the boiling point is pressure-dependent.[9]

[10]

Solubility Assessment
Objective: To qualitatively or quantitatively determine the solubility of 1-octadecanol in various

solvents.

Methodology:

A known mass of 1-octadecanol is added to a known volume of the solvent in a sealed

container.

The mixture is agitated at a constant temperature for a specified period to reach equilibrium.

The solution is then filtered to remove any undissolved solid.

The concentration of 1-octadecanol in the filtrate is determined using an appropriate

analytical technique (e.g., gravimetry after solvent evaporation, or chromatography).[11]

Flash Point Determination (Closed-Cup Method)
Objective: To determine the lowest temperature at which the vapors of 1-octadecanol will ignite

in the presence of an ignition source.

Methodology:

A specified volume of the sample is placed in the test cup of a closed-cup flash point tester

(e.g., Pensky-Martens).

The sample is heated at a slow, constant rate with continuous stirring.

An ignition source is directed into the cup at regular temperature intervals.
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The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the sample to ignite.[12][13]

Applications in Drug Development
1-Octadecanol is a versatile excipient in pharmaceutical formulations, primarily due to its

safety, stability, and functional properties.

Solid Lipid Nanoparticles (SLNs) and Nanostructured
Lipid Carriers (NLCs)
1-Octadecanol is a key lipid component in the formulation of SLNs and NLCs, which are

advanced drug delivery systems for poorly water-soluble drugs. It acts as a solid matrix to

encapsulate the active pharmaceutical ingredient (API), providing benefits such as:

Controlled and sustained drug release.[14]

Protection of the API from degradation.

Improved bioavailability.

The following diagram illustrates a typical workflow for the preparation of SLNs using the hot

homogenization technique.
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1. Lipid Phase Preparation Melt 1-Octadecanol
(5-10°C above m.p.)

Dissolve/disperse API
in molten lipid

Add aqueous phase to lipid phase
under high-speed stirring2. Aqueous Phase Preparation Heat aqueous surfactant

solution to same temperature

3. Pre-emulsion Formation

Subject pre-emulsion to
high-pressure homogenization

4. Homogenization Cool nanoemulsion to
room temperature

5. SLN Formation

Solid Lipid Nanoparticles (SLNs)

Click to download full resolution via product page

Workflow for Solid Lipid Nanoparticle (SLN) Preparation.

Nanoemulsions
Nanoemulsions are transparent or translucent oil-in-water or water-in-oil dispersions with

droplet sizes typically in the range of 20-200 nm. 1-Octadecanol can be incorporated into the

oil phase of nanoemulsions to enhance their stability and modify the release characteristics of

encapsulated drugs.

The following diagram illustrates the preparation of a nanoemulsion using the solvent

evaporation method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1682479?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Organic Phase Preparation Dissolve 1-Octadecanol and API
in a volatile organic solvent

Inject organic phase into an
aqueous surfactant solution

under high-speed stirring

2. Emulsification Remove organic solvent
under reduced pressure

3. Solvent Evaporation

Nanoemulsion

Click to download full resolution via product page

Workflow for Nanoemulsion Preparation.

Transdermal Penetration Enhancer
1-Octadecanol can act as a chemical penetration enhancer, facilitating the transport of drugs

across the stratum corneum, the outermost layer of the skin.[14] Its mechanism of action is

primarily attributed to its ability to disrupt the highly ordered lipid structure of the stratum

corneum.

The following diagram illustrates the proposed mechanism of action of 1-octadecanol as a

penetration enhancer.
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Normal Stratum Corneum

Stratum Corneum with 1-Octadecanol

Highly Ordered
Lipid Bilayers

Low Drug Permeability

Results in

1-Octadecanol molecules
intercalate into lipid bilayers

Disruption of Lipid
Lamellar Structure

Leads to

Increased Fluidity of
Lipid Bilayers

Leads to

Enhanced Drug Permeability

Results in Results in

Click to download full resolution via product page

Mechanism of 1-Octadecanol as a Penetration Enhancer.

Conclusion
1-Octadecanol is a well-characterized fatty alcohol with a broad range of applications in drug

development. Its defined physicochemical properties, coupled with its roles as a lipid matrix

former in nanoparticles, a stabilizer in emulsions, and a penetration enhancer, make it an

invaluable excipient for formulation scientists. The experimental protocols and workflows

provided in this guide serve as a foundational resource for the effective utilization and

characterization of 1-octadecanol in pharmaceutical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1682479?utm_src=pdf-custom-synthesis
https://www.alphachem.biz/stearyl-alcohol/
http://www.phexcom.com/Content/pdf/stearyl%20alcohol.pdf
https://riddhisiddhichemicals.com/stearyl-alchohol/
https://www.atamanchemicals.com/stearyl-alcohol_u32491/
https://pubchem.ncbi.nlm.nih.gov/compound/Stearyl-Alcohol
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/305/096/s5751pis.pdf
https://wap.guidechem.com/question/what-is-the-role-of-1-octadeca-id127753.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://www.youtube.com/watch?v=Yysmew-I1PI
https://www.atamanchemicals.com/1-octadecanol_u32423/
https://www.benchchem.com/product/b1682479#physical-and-chemical-characteristics-of-1-octadecanol
https://www.benchchem.com/product/b1682479#physical-and-chemical-characteristics-of-1-octadecanol
https://www.benchchem.com/product/b1682479#physical-and-chemical-characteristics-of-1-octadecanol
https://www.benchchem.com/product/b1682479#physical-and-chemical-characteristics-of-1-octadecanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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